Cas no 63822-38-8 (1,3-Dithiole-4-carboxylic acid, 2-(1,3-dithiol-2-ylidene)-)

• Product Name: 1,3-Dithiole-4-carboxylic acid, 2-(1,3-dithiol-2-ylidene)-
• CAS No: 63822-38-8
• MF: C₇H₄O₂S₄
• MW: 248.365456581116
• CID: 1659783
• PubChem ID: 10911895
• Update Time: 2025-04-21

1,3-Dithiole-4-carboxylic acid, 2-(1,3-dithiol-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-4-carboxylic acid, 2-(1,3-dithiol-2-ylidene)-
• 2-(1,3-dithiol-2-ylidene)-1,3-dithiole-4-carboxylic acid
• 63822-38-8
• SCHEMBL1047687
• tetrathiafulvalenecarboxylic acid
• DTXSID30448138

• Inchi： 1S/C7H4O2S4/c8-5(9)4-3-12-7(13-4)6-10-1-2-11-6/h1-3H,(H,8,9)
• InChI Key： UWEMSSWRJJCTJK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CS/C/1=C1/SC=CS/1

Computed Properties

• Exact Mass: 247.90952
• Monoisotopic Mass: 247.90941406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters